3-Bromo-5-cyclopropoxy-N-methylaniline

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxy-N-methylaniline
• InChI: InChI=1S/C10H12BrNO/c1-12-8-4-7(11)5-10(6-8)13-9-2-3-9/h4-6,9,12H,2-3H2,1H3
• InChI Key: UOCRYXKWNMIHFV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=CC(=C1)Br)OC2CC2

Description

3-Bromo-5-cyclopropoxy-N-methylaniline is a substituted aniline derivative featuring a bromine atom at the 3-position, a cyclopropoxy group at the 5-position, and an N-methylamine moiety. This compound is of interest in medicinal chemistry and materials science due to its unique combination of substituents, which may influence electronic properties, steric effects, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxy-N-methylaniline typically involves the following steps:

Cyclopropoxylation: The attachment of a cyclopropoxy group to the aromatic ring.

N-Methylation: The methylation of the aniline nitrogen.

One common method involves the use of Suzuki-Miyaura coupling, a widely-applied transition metal-catalyzed carbon-carbon bond-forming reaction . This method is known for its mild reaction conditions and functional group tolerance.

Industrial Production Methods

Industrial production of 3-Bromo-5-cyclopropoxy-N-methylaniline may involve large-scale bromination and cyclopropoxylation reactions, followed by purification steps such as recrystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxy-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom or other functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted anilines .

Scientific Research Applications

3-Bromo-5-cyclopropoxy-N-methylaniline has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands.

Industry: The compound is used in the production of dyes, pigments, and other fine chemicals

Mechanism of Action

The mechanism by which 3-Bromo-5-cyclopropoxy-N-methylaniline exerts its effects involves interactions with molecular targets such as enzymes and receptors. The bromine atom and cyclopropoxy group play crucial roles in binding to these targets, influencing the compound’s biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key analogs of 3-Bromo-5-cyclopropoxy-N-methylaniline, highlighting substituent variations and their implications:

Compound Name	Molecular Formula	Molecular Weight	Substituents	CAS RN	Key Properties/Applications
3-Bromo-5-methylaniline	C₇H₈BrN	186.04	-Br (3), -CH₃ (5)	74586-53-1	Intermediate in drug synthesis; >93% purity
3-Bromo-4-(trifluoromethoxy)anisole	C₈H₆BrF₃O₂	285.03	-Br (3), -OCH₃ (4), -OCF₃	Not provided	High steric/electronic modulation
3-Bromo-5-fluoro-N,N-diethylaniline	C₁₀H₁₃BrFN	246.12	-Br (3), -F (5), -N(Et)₂	1809161-70-3	Fluorinated analog for bioactivity studies
3-Bromo-5-(trifluoromethyl)aniline	C₇H₅BrF₃N	240.02	-Br (3), -CF₃ (5)	54962-75-3	Electron-withdrawing substituent; similarity score 0.80
Hypothetical: 3-Bromo-5-cyclopropoxy-N-methylaniline	C₁₀H₁₂BrNO	258.11*	-Br (3), -O-C₃H₅ (5), -NHCH₃	Not available	Predicted enhanced lipophilicity vs. methyl analogs

*Calculated molecular weight based on substituent contributions.

Key Differences and Implications

• Substituent Electronic Effects :

  • The cyclopropoxy group in 3-Bromo-5-cyclopropoxy-N-methylaniline introduces a strained ether moiety, likely increasing electron-donating effects compared to methyl or trifluoromethyl groups. This could enhance nucleophilic aromatic substitution reactivity relative to 3-Bromo-5-(trifluoromethyl)aniline, where -CF₃ is strongly electron-withdrawing .
  • Fluorine vs. Cyclopropoxy : The fluoro-substituted analog (CAS 1809161-70-3) offers distinct polarity and metabolic stability, whereas the cyclopropoxy group may improve membrane permeability in drug design .
• This contrasts with 3-Bromo-5-methylaniline, which has minimal steric bulk .

• Synthetic Accessibility :

  • Brominated anilines like 3-Bromo-5-methylaniline are typically synthesized via electrophilic bromination (e.g., using NBS, as in ) or cross-coupling reactions. Introducing cyclopropoxy groups may require advanced methods like Ullmann coupling or cyclopropanation of pre-functionalized intermediates .

Commercial Availability and Purity

• 3-Bromo-5-methylaniline is commercially available at >93% purity (25g: JPY 11,000), making it a cost-effective intermediate compared to fluorinated or trifluoromethylated analogs, which are often pricier due to complex synthesis .
• 3-Bromo-4-(trifluoromethoxy)anisole (JPY 6,700/5g) highlights the cost premium associated with trifluoromethoxy groups, which are challenging to install .